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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456

Introduction

Dichlofenthion is an organophosphate insecticide and nematicide previously utilized in
agricultural and horticultural settings to control a variety of soil-dwelling pests, including
nematodes and cutworms on ornamental plants, lawns, and turf.[1] As an organophosphate, its
primary mode of action is the inhibition of acetylcholinesterase (AChE), an enzyme critical for
nerve function in both insects and mammals.[1][2] The effectiveness of dichlofenthion must
be weighed against its potential environmental persistence, toxicity to non-target organisms,
and the potential for bioaccumulation.[2] This guide provides a technical overview of the
environmental impact assessment of dichlofenthion, summarizing its physicochemical
properties, environmental fate, ecotoxicity, and the experimental protocols used to evaluate its
effects.

Physicochemical Properties of Dichlofenthion

The environmental behavior of a pesticide is largely governed by its physical and chemical
properties. These properties influence its solubility in water, its tendency to volatilize into the
atmosphere, its persistence, and its mobility in soil.
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Property Value Reference
Chemical Formula C10H13CI203PS [2]

Molar Mass 315.15 g/mol

Appearance Colorless to pale yellow liquid

Water Solubility 0.245 mg/L

Log Kow (Octanol-Water

N o 5.14
Partition Coefficient)
Vapor Pressure 5.6 x 1074 mm Hg
Henry's Law Constant 9.5 x 10~% atm-cu m/mol

Environmental Fate and Persistence

The fate of dichlofenthion in the environment—where it goes and how long it lasts—is a
critical component of its impact assessment. This includes its persistence in various
environmental compartments, its mobility, and its potential to accumulate in living organisms.

Persistence and Degradation

Persistence, often expressed as a half-life, is the time it takes for half of the chemical to break
down. Dichlofenthion is susceptible to degradation through various processes, including
atmospheric photo-oxidation and hydrolysis under certain conditions. It is stable to hydrolysis
except under strongly alkaline conditions. In the atmosphere, vapor-phase dichlofenthion is
degraded by reaction with photochemically-produced hydroxyl radicals, with an estimated half-
life of about 4 hours. While some sources suggest a very short half-life of a few minutes in
water and soil, this is likely an oversimplification, as degradation rates are highly dependent on
environmental conditions such as temperature, pH, and microbial activity.
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Compartment Half-life

Degradation
Reference

Process

Atmosphere (vapor- )
~4 hours (estimated)

Reaction with hydroxyl

phase) radicals
Conflicting reports; ) ]
Hydrolysis (alkaline
) generally » ) ]
Water & Soil conditions), Microbial

biodegrades, but rates

vary.

degradation

Mobility in Soil and Water

The mobility of a pesticide determines its potential to move from the application site and
contaminate groundwater or surface water. This is influenced by its sorption to soil particles

and its volatility.

Parameter Value

Implication Reference

Soil Adsorption

. ~15,000 (estimated)
Coefficient (Koc)

Immobile in soil; high
sorption to organic

matter.

9.5 x 10—% atm-cu

Henry's Law Constant
m/mol

Will volatilize from

water surfaces.

Bioconcentration

Bioconcentration is the accumulation of a chemical in an organism to a level higher than that in
the surrounding environment. This is a significant concern for chemicals that are lipophilic (fat-

soluble), as indicated by a high Log Kow.
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Parameter Value Implication Reference

Suggests

) ) bioconcentration in
Bioconcentration

~4700 (estimated) aguatic organisms is
Factor (BCF)

an important fate

process.

Ecotoxicity to Non-Target Organisms

A crucial part of the environmental impact assessment is determining the toxicity of
dichlofenthion to organisms that are not the intended target. It is recognized as being very
toxic to aquatic life with long-lasting effects.

Organism . .
Species Endpoint Value Reference
Group
Mammals Rat Oral LD50 270 mg/kg
Rabbit Dermal LD50 6,000 mg/kg
NOAEL (90-day
Rat ) 0.75 mg/kg/day
feeding)
NOAEL (90-day
Dog ) 0.75 mg/kg/day
feeding)
] Gammarus
Aquatic )
fasciatus 96-hr LC50 110 pg/L
Invertebrates ]
(amphipod)
_ , o Highly toxic to
Fish General High Toxicity

fish.

No mortality
) ) observed in 55-
Birds Laying Hens ) Up to 800 ppm
week feeding

trial

Bees General Not specified Toxic to bees.
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LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the test population. LC50: Lethal
Concentration, 50%. The concentration in water that is lethal to 50% of the test population over
a specified time. NOAEL: No Observed Adverse Effect Level. The highest tested dose at which
no adverse effects are observed.

Mandatory Visualizations
Mechanism of Action: Acetylcholinesterase Inhibition

Dichlofenthion, like other organophosphates, acts by inhibiting the enzyme
acetylcholinesterase (AChE). This inhibition leads to an accumulation of the neurotransmitter
acetylcholine in the synapse, causing continuous nerve stimulation, which ultimately results in
paralysis and death of the target pest.
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Mechanism of acetylcholinesterase (AChE) inhibition by dichlofenthion.

Conceptual Degradation Pathway

The degradation of dichlofenthion in the environment can proceed through several
mechanisms, primarily hydrolysis (cleavage by water) and oxidation. Hydrolysis, which is
accelerated under alkaline conditions, can break the ester bond, while oxidation can convert
the thiono form (P=S) to the more toxic oxon form (P=0). Microbial action further breaks down

the molecule.
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Conceptual environmental degradation pathways for dichlofenthion.
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Experimental Protocols

Standardized experimental protocols are essential for generating reliable and comparable data
for environmental impact assessments. The methodologies below are representative of those
used to evaluate the fate and toxicity of pesticides like dichlofenthion.

Toxicity Testing Protocols
» Acute Oral Toxicity (LD50) in Rodents (e.g., OECD Guideline 423):

o Test Animals: Healthy, young adult rodents (e.g., rats), fasted prior to dosing.
o Dose Administration: The test substance is administered in a single dose by gavage.

o Procedure: A stepwise procedure is used with a small number of animals per step. The
outcome of the previous step determines the dose for the next.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The LD50 is calculated based on the observed mortalities.
e Aquatic Toxicity - Fish, Acute Toxicity Test (e.g., OECD Guideline 203):
o Test Organisms: A recommended fish species (e.g., Rainbow trout, Zebra fish).

o Exposure: Fish are exposed to the test substance added to water at a range of
concentrations for 96 hours.

o Conditions: The test is conducted under controlled conditions of temperature, light, and
dissolved oxygen.

o Observation: Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentrations
producing mortality are determined.

o Endpoint: The LC50 (the concentration that kills 50% of the test fish) at 96 hours is
calculated.
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Environmental Fate Protocols
e Soil Degradation (e.g., OECD Guideline 307):

Test System: Samples of fresh soil are treated with the 1#C-labeled test substance.

[e]

o Incubation: The treated solil is incubated in the dark under controlled temperature and
moisture conditions. Aerobic or anaerobic conditions can be established.

o Sampling: At various intervals, soil samples are extracted and analyzed for the parent
compound and degradation products using techniques like HPLC and radio-detection.

o Analysis: The rates of degradation and the half-life (DT50) of the parent substance are
calculated. The formation and decline of major metabolites are also determined.

Workflow for Environmental Impact Assessment

The process of conducting an environmental impact assessment for a pesticide involves
several logical steps, from initial data collection to risk characterization and management.

Phase 1: Hazard Identification Phase 2: Exposure Assessment
. . . . Conduct Ecotoxicity Studies Conduct Environmental Fate Studies Model Environmental Concentrations o e
Review Physicochemical Properties (Acute & Chronic) (Degradation, Mobility, BCF) (PEC in soil, water, air) Phase 3: Risk Characterization

Calculate Risk Quotients
(PEC / PNEC)

Phase 4: Risk Management

Establish Regulatory Limits &
Application Restrictions
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General workflow for a pesticide environmental impact assessment (EIA).

Conclusion

The environmental impact assessment of dichlofenthion reveals a compound with high
toxicity to aquatic organisms and a significant potential for bioconcentration. Its fate in the
environment is characterized by immobility in soil due to strong adsorption and relatively rapid
degradation in the atmosphere. However, its persistence in soil and water can be variable,
posing potential risks depending on local environmental conditions. The primary mechanism of
toxicity, acetylcholinesterase inhibition, affects a broad range of organisms. Due to these
environmental and health concerns, the use of dichlofenthion has been discontinued or
heavily restricted in many regions. This technical guide underscores the importance of a
comprehensive assessment framework, utilizing standardized protocols to evaluate the
potential risks of pesticides before and during their use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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